Cas no 104294-61-3 (3-amino-2-phenylbutan-2-ol hydrochloride)

• Product Name: 3-amino-2-phenylbutan-2-ol hydrochloride
• CAS No: 104294-61-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD01664464
• CID: 186578
• PubChem ID: 91996685
• Update Time: 2025-05-25

3-amino-2-phenylbutan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1-aminoethyl)-a-methyl-, hydrochloride (1:1)
• (3-hydroxy-3-phenylbutan-2-yl)azanium,chloride
• Α-(1-AMINOETHYL)-Α-METHYLBENZYL ALCOHOL HCL
• 3-amino-2-phenylbutan-2-ol hydrochloride
• (3-hydroxy-3-phenylbutan-2-yl)azanium;chloride
• BENZYL ALCOHOL, alpha-(1-AMINOETHYL)-alpha-METHYL-, HYDROCHLORIDE
• alpha-(1-Aminoethyl)-alpha-methylbenzyl alcohol hydrochloride
• 104294-61-3

• MDL： MFCD01664464
• Inchi： 1S/C10H15NO.ClH/c1-8(11)10(2,12)9-6-4-3-5-7-9;/h3-8,12H,11H2,1-2H3;1H
• InChI Key： KLNDSWALQXWNPY-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C)(C1C=CC=CC=1)C(C)[NH3+]

Computed Properties

• Exact Mass: 184.9669
• Monoisotopic Mass: 201.092042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9

Experimental Properties

• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.2°C
• PSA: 42.2
• LogP: 2.74360

Additional information on 3-amino-2-phenylbutan-2-ol hydrochloride

Introduction to 3-amino-2-phenylbutan-2-ol hydrochloride (CAS No. 104294-61-3) in Modern Chemical and Pharmaceutical Research

3-amino-2-phenylbutan-2-ol hydrochloride, identified by its CAS number 104294-61-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of both amino and phenyl functional groups makes it a versatile scaffold for medicinal chemists, enabling modifications that could yield novel therapeutic agents.

The chemical structure of 3-amino-2-phenylbutan-2-ol hydrochloride consists of a butan-2-one backbone substituted with an amino group at the third carbon and a phenyl ring at the second carbon. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This compound’s ability to serve as a precursor or intermediate in synthesizing more complex molecules has positioned it as a valuable asset in synthetic organic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that exhibit dual functionality, such as those capable of interacting with multiple biological targets. 3-amino-2-phenylbutan-2-ol hydrochloride fits this criterion well, as its structural features allow for interactions with enzymes and receptors alike. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The phenyl ring, in particular, is known to modulate binding affinity and selectivity, making it a critical component in drug design.

The synthesis of 3-amino-2-phenylbutan-2-ol hydrochloride involves multi-step organic reactions, often starting from readily available precursors such as phenylacetic acid or benzaldehyde derivatives. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the necessary functional groups while maintaining high yields and purity. The hydrochloride salt is typically formed by treating the free base with hydrochloric acid under controlled conditions, ensuring optimal crystallization and stability.

One of the most compelling aspects of 3-amino-2-phenylbutan-2-ol hydrochloride is its potential as a building block for more complex pharmacophores. Researchers have explored its utility in generating derivatives with enhanced pharmacological activity. For instance, modifications at the amino group can introduce chiral centers, leading to enantiomerically pure compounds that may exhibit improved selectivity and reduced side effects. Similarly, variations around the phenyl ring can alter electronic properties, influencing binding interactions with biological targets.

Recent advancements in computational chemistry have further accelerated the exploration of 3-amino-2-phenylbutan-2-ol hydrochloride’s pharmacological potential. Molecular docking studies and quantum mechanical calculations have been used to predict how this compound might interact with various proteins and enzymes implicated in human diseases. These simulations have provided insights into optimal substitution patterns and structural motifs that could enhance therapeutic efficacy. Such computational approaches are increasingly integral to drug discovery pipelines, complementing traditional experimental methods.

The role of 3-amino-2-phenylbutan-2-ol hydrochloride in preclinical research is also noteworthy. Its use as an intermediate has enabled the synthesis of novel compounds for clinical trials, where they are evaluated for safety and efficacy. While no large-scale clinical data is yet available for this specific molecule, its structural features align well with known pharmacophores that have shown promise in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Continued investigation into its derivatives could uncover new therapeutic opportunities.

In conclusion,3-amino-2-phenylbutan-2-ol hydrochloride (CAS No. 104294-61-3) represents a significant compound in modern chemical biology and pharmaceutical development. Its unique structural attributes make it a valuable scaffold for designing novel drugs targeting various diseases. As research progresses, further exploration of its synthetic pathways and pharmacological properties will likely yield groundbreaking advancements in medicine. The intersection of organic chemistry innovation with computational biology ensures that compounds like this will remain at the forefront of therapeutic discovery for years to come.